4-isopropyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-(2-methylphenyl)-6-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C27H30N6O2/c1-19(2)25-22-17-28-33(23-12-8-7-9-20(23)3)26(22)27(35)32(29-25)18-24(34)31-15-13-30(14-16-31)21-10-5-4-6-11-21/h4-12,17,19H,13-16,18H2,1-3H3
• InChI Key: ZZABPCRKJZNLAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=NN(C3=O)CC(=O)N4CCN(CC4)C5=CC=CC=C5)C(C)C
• Molecular Formula: C27H30N6O2
• Molecular Weight: 470.6 g/mol

Description

4-isopropyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C27H30N6O2 and its molecular weight is 470.577. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A significant area of research for compounds like 4-isopropyl-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is in the synthesis of novel derivatives with potential biological activities. For instance, Rahmouni et al. (2016) explored the synthesis of a series of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones, which were evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, indicating a potential in anticancer and anti-inflammatory applications (Rahmouni et al., 2016).

Preparation and Chemical Activities

Eljazi I. Al-Afaleq and S. Abubshait (2001) described the formation of novel 1-[6-(p-tolyl) pyridazin-3-yl]pyrazole-o-aminonitriles, leading to the development of pyrazolo[3,4-d]pyrimidines with anticipated significant chemical and pharmacological activities (Al-Afaleq & Abubshait, 2001).

Theoretical Studies

In the field of theoretical chemistry, Al-Amiery et al. (2012) conducted density functional theory calculations on a series of pyranopyrazoles, providing insights into the molecular orbital characteristics and contributions of individual atoms, which can be critical for understanding the behavior of such complex molecules (Al-Amiery et al., 2012).

Cyclization Reactions and Enzymatic Activity

The work of Mohamed Abd and Gawaad Awas (2008) focused on the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters, revealing their significant effect on increasing the reactivity of cellobiase, an enzyme important in biochemistry and molecular biology (Abd & Awas, 2008).

Structural Characterization in Analgesic Compounds

Karczmarzyk and Malinka (2008) conducted a structural characterization of analgesic isothiazolopyridines of Mannich base type, providing crucial insights into the molecular structure and potential analgesic properties of related compounds (Karczmarzyk & Malinka, 2008).